1H-Pyrrolo[3,2-b]pyridin-5-amine hydrochloride

• IUPAC Name: 1H-pyrrolo[3,2-b]pyridin-5-amine;hydrochloride
• InChI: InChI=1S/C7H7N3.ClH/c8-7-2-1-5-6(10-7)3-4-9-5;/h1-4,9H,(H2,8,10);1H
• InChI Key: JHLXDZQIZIVPJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=C1NC=C2)N.Cl
• Molecular Formula: C7H8ClN3
• DSSTOX Substance ID: DTXSID90733794
• Molecular Weight: 169.61 g/mol
• CAS RN: 1260771-53-6

Description

1H-Pyrrolo[3,2-b]pyridin-5-amine hydrochloride is a chemical compound with the CAS Number: 1260771-53-6. It has a molecular weight of 169.61 and its molecular formula is C7H8ClN3. It is a solid at room temperature.

Molecular Structure Analysis

The InChI code for 1H-Pyrrolo[3,2-b]pyridin-5-amine hydrochloride is 1S/C7H7N3.ClH/c8-7-2-1-5-6(10-7)3-4-9-5;/h1-4,9H,(H2,8,10);1H. This suggests that the compound contains a pyrrolo[3,2-b]pyridin-5-amine group along with a hydrochloride group.

Physical And Chemical Properties Analysis

1H-Pyrrolo[3,2-b]pyridin-5-amine hydrochloride is a solid at room temperature and should be stored at 2-8°C.

Scientific Research Applications

1. Inhibitors of Gastric Acid Secretion

A study by Palmer et al. (2008) explored a series of novel 1H-pyrrolo[3,2-b]pyridines, focusing on their potential as potent inhibitors of the gastric acid pump. This research highlighted the significance of the substitution pattern in position 1, 3, and 5 of the heterocycle on anti-secretory activity, lipophilicity, and pK(a) value (Palmer et al., 2008).

2. Synthesis and Chemical Properties

Herbert and Wibberley (1969) investigated various methods for preparing 1H-pyrrolo[2,3-b]pyridines, along with their reactions with electrophiles, demonstrating their versatility in chemical synthesis (Herbert & Wibberley, 1969).

3. Potassium-Competitive Acid Blockers

Arikawa et al. (2014) designed and synthesized 1H-pyrrolo[2,3-c]pyridine-7-amine derivatives as potassium-competitive acid blockers (P-CABs). Their study included molecular modeling and identification of potent P-CABs with excellent inhibitory activity both in vitro and in vivo, indicating their potential as lead compounds in this field (Arikawa et al., 2014).

4. Synthesis of Tricyclic Derivatives

Toche et al. (2008) worked on synthesizing pyrazolo[3,4-b]pyrrolo[2,3-d]pyridines, showcasing the chemical flexibility and potential for creating diverse tricyclic structures using 1H-pyrrolo[3,2-b]pyridin-5-amine hydrochloride as a starting point (Toche et al., 2008).

5. VEGFR-2 Inhibitor in Cancer Treatment

Ruel et al. (2008) reported a series of N-(1H-pyrrolo[2,3-b]pyridin-5-yl)pyrrolo[2,1-f][1,2,4]triazin-4-amines as inhibitors of vascular endothelial growth factor receptor-2 tyrosine kinase. This discovery, particularly BMS-645737, showed significant in vivo activity against human tumor xenograft models, indicating its potential in cancer therapy (Ruel et al., 2008).

Safety And Hazards

The compound has been classified with the signal word “Warning” and the hazard statements H302, H315, H319, and H335. These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.

Future Directions

Pyrrolopyridine derivatives, including 1H-Pyrrolo[3,2-b]pyridin-5-amine hydrochloride, are a subject of ongoing research due to their potential biological activities. Future research may focus on exploring these activities further and developing new synthetic methods.